Cas no 2703780-68-9 (methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate)

• Product Name: methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate
• CAS No: 2703780-68-9
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• MDL: MFCD34550632
• CID: 5628161
• PubChem ID: 165942510
• Update Time: 2025-08-04

methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(5-acetamidopyridin-2-yl)oxy]benzoate
• 2703780-68-9
• EN300-28320651
• methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate

• MDL： MFCD34550632
• Inchi： 1S/C15H14N2O4/c1-10(18)17-12-5-8-14(16-9-12)21-13-6-3-11(4-7-13)15(19)20-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： IQEIOIGHYDJNHF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)NC(C)=O)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate

Methyl 4-(5-Acetamidopyridin-2-yl)oxybenzoate: A Comprehensive Overview

Methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate (CAS No. 2703780-68-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which combines a methyl ester group, an acetamido-substituted pyridine ring, and a benzoate moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various scientific investigations.

The molecular formula of methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate is C₁₆H₁₅N₃O₄, and its molecular weight is approximately 313.31 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including esterification, substitution, and coupling reactions. These synthetic pathways are crucial for ensuring the purity and consistency of the final product, which is essential for both research and industrial applications.

In the realm of pharmaceutical research, methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its interactions with various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The researchers found that methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate selectively inhibits the activity of protein kinase C (PKC), a family of enzymes involved in cell signaling pathways that are often dysregulated in cancer cells.

Beyond its potential as an anticancer agent, methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the European Journal of Pharmacology in 2022 demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate could be a valuable therapeutic agent for managing inflammatory conditions.

The pharmacokinetic properties of methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate have also been investigated to understand its behavior in biological systems. A study conducted by researchers at the University of California, San Francisco, revealed that this compound has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing in preclinical models. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In addition to its biological activities, the physical properties of methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate are also important considerations for its use in various applications. The compound is typically provided as a white crystalline solid with a melting point ranging from 130°C to 135°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, but has limited solubility in water. These solubility characteristics are crucial for formulating solutions for both laboratory experiments and potential clinical applications.

The safety profile of methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate has been evaluated through extensive toxicity studies. Preclinical data indicate that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments will be necessary to ensure its safe use in humans.

In conclusion, methyl 4-(5-acetamidopyridin-2-yl)oxybenzoate (CAS No. 2703780-68-9) is a versatile compound with promising applications in pharmaceutical and chemical research. Its unique molecular structure confers specific biological activities that make it a valuable candidate for developing new drugs targeting cancer and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the scientific community.